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Compound of Interest

Compound Name: Tetramethylol acetylenediurea

Cat. No.: B036141 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals working with Tetramethylol acetylenediurea. Adherence to

these procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Essential Safety Information at a Glance
Tetramethylol acetylenediurea is a chemical that requires careful handling due to its potential

health hazards. It is known to cause skin and serious eye irritation, and may cause respiratory

irritation.[1] Some safety data sheets also indicate that it may cause an allergic skin reaction

and is suspected of causing cancer.[2] Therefore, strict adherence to the personal protective

equipment (PPE) and handling protocols outlined below is mandatory.
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Chemical and Physical Properties

Molecular Formula C₈H₁₄N₄O₆[1][3][4]

Molecular Weight 262.22 g/mol [1][3][4]

Appearance White crystals or powder[5]

Purity ≥97% or 98%[1][3][6]

CAS Number 5395-50-6[1][3][4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is required when handling Tetramethylol
acetylenediurea. The following PPE must be worn at all times in the laboratory when this

chemical is in use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://aksci.com/sds/O477_SDS.pdf
https://www.chemscene.com/5395-50-6.html?productObj=CS-0140474
https://www.scbt.com/p/tetramethylol-acetylenediurea-5395-50-6
https://aksci.com/sds/O477_SDS.pdf
https://www.chemscene.com/5395-50-6.html?productObj=CS-0140474
https://www.scbt.com/p/tetramethylol-acetylenediurea-5395-50-6
https://2017erp.com/app/webroot/download/product_techds_pdf/5395-50-6%20_3.pdf
https://aksci.com/sds/O477_SDS.pdf
https://www.chemscene.com/5395-50-6.html?productObj=CS-0140474
https://www.coreychem.com/tetramethylol-acetylenediurea-cas-no-5395-50-6/
https://aksci.com/sds/O477_SDS.pdf
https://www.chemscene.com/5395-50-6.html?productObj=CS-0140474
https://www.scbt.com/p/tetramethylol-acetylenediurea-5395-50-6
https://www.benchchem.com/product/b036141?utm_src=pdf-body
https://www.benchchem.com/product/b036141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specifications Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

To prevent skin contact, which

can cause irritation and

potential allergic reactions.[2]

[7]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[2]

To protect against splashes

and dust that can cause

serious eye irritation.[1][7]

Skin and Body Protection

A laboratory coat is the

minimum requirement.[1] For

larger quantities or when there

is a risk of significant

exposure, wear fire/flame

resistant and impervious

clothing.[2][7]

To protect the skin from

irritation and prevent

contamination of personal

clothing.[1][2]

Respiratory Protection

Not typically required when

adequate engineering controls

(e.g., fume hood) are in place

and dust formation is

minimized.[1][2] If exposure

limits are exceeded or irritation

is experienced, a NIOSH-

approved full-face respirator

should be used.[2][7]

To prevent inhalation of dust or

aerosols, which may cause

respiratory irritation.[1]

Operational Plan: From Receipt to Disposal
Follow this step-by-step guide for the safe handling and management of Tetramethylol
acetylenediurea within the laboratory.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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Storage: Store the container in a tightly closed, dry, cool, and well-ventilated area.[1][2] Keep

it away from sources of ignition and incompatible materials such as strong oxidizing agents.

[1][7] The recommended storage temperature is between 10°C and 25°C. The storage area

should be locked.[1][2]

Handling and Use
Ventilation: Always handle Tetramethylol acetylenediurea in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[1][2]

Avoiding Contamination: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust

or fumes.[1][2] Minimize dust generation and accumulation.[1] Use non-sparking tools to

prevent ignition.[2]

Hygiene: Wash hands thoroughly after handling and before breaks.[1] Do not eat, drink, or

smoke in the handling area.[1] Contaminated work clothing should not be allowed out of the

workplace.[2]

Disposal Plan
Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult

state and local regulations for complete and accurate classification.[1]

Container Disposal: Dispose of the contents and container to an approved waste disposal

plant.[1][7] Do not reuse empty containers.[1]

Spill Residue: Any materials used to clean up spills, such as absorbent paper, should be

sealed in a vapor-tight plastic bag for eventual disposal.[8]

Emergency Response Plan
Immediate and appropriate action is critical in the event of an emergency.

Accidental Release
Evacuate: Evacuate personnel from the immediate spill area.[2]
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Ventilate: Ensure adequate ventilation.[1][2]

Control Ignition Sources: Remove all sources of ignition.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so.[1][2]

Clean-up: For small spills, dampen the solid material with alcohol and transfer it to a suitable

container.[8] Use absorbent paper dampened with alcohol to pick up any remaining material.

[8] For larger spills, vacuum or sweep up the material and place it into a suitable disposal

container.[1] Avoid creating dust.[7]

Decontamination: Solvent wash all contaminated surfaces with alcohol followed by a strong

soap and water solution.[8]

Personal Exposure
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with running water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Wash clothing before reuse.[1] Seek

immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, removing

contact lenses if present and easy to do.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Tetramethylol
acetylenediurea.
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Caption: Workflow for the safe handling of Tetramethylol acetylenediurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. echemi.com [echemi.com]

3. chemscene.com [chemscene.com]

4. scbt.com [scbt.com]

5. 2017erp.com [2017erp.com]

6. Tetramethylol acetylenediurea - Career Henan Chemical Co. [coreychem.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Tetramethylol Acetylenediurea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036141#personal-protective-equipment-for-handling-
tetramethylol-acetylenediurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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